5-bromo-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18BrN5O3/c1-13-4-2-3-5-14(13)11-25-12-23-18-15(20(25)28)10-24-26(18)9-8-22-19(27)16-6-7-17(21)29-16/h2-7,10,12H,8-9,11H2,1H3,(H,22,27)
• InChI Key: BUTKUTGHMVVALV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=C(O4)Br
• Molecular Formula: C20H18BrN5O3
• Molecular Weight: 456.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a furan ring, a pyrazolo[3,4-d]pyrimidin ring, and a carboxamide group. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The presence of multiple rings suggests that it could have a complex three-dimensional structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups often undergo reactions like electrophilic aromatic substitution, nucleophilic substitution, and free radical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many drugs work by interacting with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its biological activity, and assessment of its potential uses in medicine or other fields.